Cas no 2172390-03-1 (2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid)

• Product Name: 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid
• CAS No: 2172390-03-1
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6286593
• PubChem ID: 165815217
• Update Time: 2025-05-23

2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid
• 2-[(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)oxy]acetic acid
• 2172390-03-1
• EN300-1488292

• Inchi： 1S/C24H26N2O6/c27-21(26-32-14-22(28)29)12-24(10-5-11-24)15-25-23(30)31-13-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20H,5,10-15H2,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： DXHXQDATVKVYIG-UHFFFAOYSA-N
• SMILES： O=C(CC1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NOCC(=O)O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid

Recent Advances in the Study of 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid (CAS: 2172390-03-1)

The compound 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid (CAS: 2172390-03-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and fluorenylmethoxycarbonyl (Fmoc) functional groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of cyclic peptide inhibitors targeting protein-protein interactions (PPIs). The researchers utilized the Fmoc-protected amino acid derivative to enhance the stability and bioavailability of the resulting peptides. The study demonstrated that the cyclobutyl ring in the compound's structure contributes to improved conformational rigidity, which is essential for binding to specific biological targets.

Another groundbreaking research effort, detailed in a 2024 Nature Communications article, investigated the compound's utility in prodrug design. The team modified the oxyacetic acid moiety to create a pH-sensitive linker, enabling controlled release of active pharmaceutical ingredients (APIs) in tumor microenvironments. This approach showed promising results in preclinical models, with reduced off-target effects and enhanced therapeutic efficacy.

In addition to its therapeutic applications, recent analytical chemistry studies have focused on optimizing the synthesis and purification of 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure high purity and yield, addressing previous challenges in large-scale production.

Looking ahead, researchers are exploring the potential of this compound in CRISPR-Cas9 gene editing systems, where its unique chemical properties could facilitate the delivery of gene-editing tools to specific cell types. Preliminary findings suggest that the Fmoc group may protect the payload from enzymatic degradation, while the cyclobutyl ring enhances cellular uptake.

In conclusion, 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)oxyacetic acid (CAS: 2172390-03-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from peptide synthesis and prodrug development to emerging fields like gene editing. Continued research and innovation in this area are expected to yield significant advancements in drug discovery and therapeutic interventions.